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Compound of Interest

Compound Name: Ethyl 2-oxohexanoate

Cat. No.: B1278483

For researchers, scientists, and professionals in drug development, the safe handling of
chemical reagents is paramount. This guide provides a comprehensive overview of the safety
and handling precautions for Ethyl 2-oxohexanoate, a common intermediate in organic

synthesis.

Chemical and Physical Properties

Ethyl 2-oxohexanoate is a colorless to light yellow liquid.[1][2] Understanding its physical and
chemical properties is the first step in ensuring safe handling.
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Property Value Source
Molecular Formula C8H1403 [11[3]
Molecular Weight 158.19 g/mol [3]
Boiling Point 96°C [1]
Density 0.981 g/cm? [1]
Flash Point 81°C [1]
Light yellow to green yellow
Appearance o [1]
liquid
Almost insoluble in water;
N soluble in many organic
Solubility ChemBK

solvents like ethanol and ether.

[2]

Hazard Identification and Classification

Ethyl 2-oxohexanoate is classified as a hazardous substance. The Global Harmonized

System (GHS) of Classification and Labelling of Chemicals provides the following

classifications:

Hazard Class Category Hazard Statement
Flammable liquids Category 4 H227: Combustible liquid
) S H315: Causes skin irritation[3]
Skin corrosion/irritation Category 2 )
Serious eye damage/eye H319: Causes serious eye
L Category 2A L
irritation irritation[3][4]
Specific target organ toxicity, ]
] ] H335: May cause respiratory
single exposure; Respiratory Category 3 o
L irritation[3]

tract irritation

o H303: May be harmful if
Acute toxicity (Oral) Category 5

swallowed[4]
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GHS Pictogram:

walt text

Signal Word: Warning[3]

Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and prevent
accidents.

Handling:

Avoid contact with skin, eyes, and clothing.[4]
o Wear appropriate personal protective equipment (PPE).[4]

o Ensure adequate ventilation and use in a well-ventilated area.[4] A local exhaust ventilation
system is recommended.[4]

o Keep away from heat, sparks, open flames, and other ignition sources.[4][5] No smoking.[4]

o Take precautionary measures against static discharge.[4][5]

Wash hands thoroughly after handling.[4]

Storage:

o Keep the container tightly closed.[4][5]

e Store in a cool, dry, and well-ventilated place.[4][5]

» Store in a sealed container, preferably at room temperature.[1]

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment are essential to protect laboratory
personnel.
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Control Parameter

Recommended Measures

Engineering Controls

Use a closed system or local exhaust
ventilation.[4] Safety showers and eye wash

stations should be readily available.[4]

Eye/Face Protection

Wear chemical safety goggles or a face shield.

[4]

Skin Protection

Wear protective gloves (e.g., nitrile rubber) and

a lab coat.[4]

Respiratory Protection

If ventilation is inadequate, use a NIOSH/MSHA

approved respirator.

Hygiene Measures

Change contaminated clothing and wash hands

after handling the substance.[5]

First-Aid Measures

In the event of exposure, immediate first aid is crucial.

Exposure Route

First-Aid Procedure

Inhalation

Remove the person to fresh air and keep them
comfortable for breathing.[4] If the person feels

unwell, seek medical advice.[4]

Skin Contact

Take off immediately all contaminated clothing.
[5] Wash the affected area with plenty of water.

[4] If skin irritation occurs, get medical advice.[4]

Eye Contact

Rinse cautiously with water for several minutes.
[4] Remove contact lenses if present and easy
to do.[4] Continue rinsing.[4] If eye irritation

persists, get medical advice.[4]

Ingestion

Rinse mouth.[4] Call a POISON CENTER or

doctor if you feel unwell.[4]
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Fire-Fighting Measures

Ethyl 2-oxohexanoate is a combustible liquid.[4]

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), alcohol-resistant
foam, or water spray.

Unsuitable Extinguishing Media: Do not use a heavy water stream as it may spread the fire.

Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash
back.[5] Forms explosive mixtures with air at elevated temperatures.[5]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[5][6]

Accidental Release Measures

In case of a spill, follow these procedures to contain and clean up the material safely.

Personal Precautions: Evacuate the area.[5] Ensure adequate ventilation.[5] Avoid breathing
vapors.[5] Wear appropriate personal protective equipment.[5]

Environmental Precautions: Prevent the product from entering drains or waterways.[4][5]

Methods for Cleaning Up: Absorb the spill with an inert material (e.g., sand, vermiculite, or
commercial absorbent).[4] Collect the absorbed material and place it in a suitable container
for disposal.[5]

Below is a workflow for handling a chemical spill of Ethyl 2-oxohexanoate.
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Caption: Workflow for handling a chemical spill.
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Toxicological Information

Detailed toxicological studies on Ethyl 2-oxohexanoate are limited. However, based on its
classification, it is known to cause skin, eye, and respiratory irritation.[3] It may be harmful if
swallowed.[4]

Disposal Considerations

Dispose of Ethyl 2-oxohexanoate and its containers in accordance with local, regional, and
national regulations.[4] It is recommended to entrust disposal to a licensed waste disposal
company.[4]

Experimental Protocols

Specific experimental protocols for determining the safety data of Ethyl 2-oxohexanoate are
typically based on standardized guidelines, such as those from the Organisation for Economic
Co-operation and Development (OECD). For example:

Flash Point: Determined using methods like the Cleveland Open Cup (OECD 102) or
Pensky-Martens Closed Cup (ASTM D93).

Acute Oral Toxicity: Often assessed using OECD Guideline 420 (Acute Oral Toxicity - Fixed
Dose Procedure).

Skin Irritation: Evaluated according to OECD Guideline 404 (Acute Dermal
Irritation/Corrosion).

Eye Irritation: Tested using OECD Guideline 405 (Acute Eye Irritation/Corrosion).

Researchers should consult these or equivalent standardized protocols when generating safety
data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Ethyl 2-oxohexanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1278483#ethyl-2-oxohexanoate-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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